3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde

• CAS No.: 108701-12-8
• Molecular Formula: C18H13NO
• Molecular Weight: 259.3 g/mol
• IUPAC Name: 3-(2-quinolin-2-ylethenyl)benzaldehyde
• InChI: InChI=1S/C18H13NO/c20-13-15-5-3-4-14(12-15)8-10-17-11-9-16-6-1-2-7-18(16)19-17/h1-13H
• InChI Key: HOZFAUBWERGFNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C=CC3=CC(=CC=C3)C=O

Description

3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde is an organic compound with the molecular formula C18H13NO . It belongs to a class of compounds characterized by a benzaldehyde group linked to a quinoline ring system via an ethenyl bridge. This specific molecular architecture, featuring conjugated systems and aromatic rings, suggests potential utility in several advanced research areas. Similar structural motifs are found in compounds used as pharmaceutical intermediates and impurities , indicating its value in medicinal chemistry research and the synthesis of more complex molecules. Furthermore, related compounds with quinoline and extended π-systems are of significant interest in materials science . Researchers may investigate 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde for its photophysical properties, exploring potential applications in the development of organic light-emitting diodes (OLEDs), fluorescent sensors, or other advanced materials. The compound serves as a versatile building block (synthon) in organic synthesis, where its aldehyde group can undergo various reactions, including condensations and reductions, to create a diverse array of novel chemical entities . This product is intended for research purposes in a controlled laboratory environment and is strictly designated For Research Use Only. It is not intended for diagnostic, therapeutic, or any personal use.

Scientific Research Applications

Pharmaceutical Applications

The primary application of 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde lies in its role as an intermediate in the synthesis of Montelukast sodium, a well-known leukotriene receptor antagonist used for managing asthma and allergic conditions. Montelukast works by inhibiting leukotriene receptors, thereby reducing inflammation and bronchoconstriction associated with asthma .

Key Benefits in Pharmaceutical Use:

• Asthma Management : Montelukast is effective in preventing exercise-induced bronchospasm and managing chronic asthma symptoms.
• Allergic Rhinitis Treatment : It is also used for treating seasonal allergies, providing relief from symptoms such as nasal congestion and sneezing.

Research and Development

Research continues to explore the potential modifications of 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde to enhance its pharmacological properties. Studies have indicated that derivatives of this compound may exhibit improved selectivity or potency against various targets in inflammatory pathways.

Case Studies

• Montelukast Sodium Development :
  • Study Focus : Investigated the synthesis route for Montelukast sodium utilizing 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde.
  • Findings : The optimized synthetic pathway demonstrated significant cost reductions and higher yields compared to previous methods, making it more viable for large-scale production .
• Quinoline Derivatives :
  • Research Objective : Examined the biological activity of various quinoline derivatives synthesized from 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde.
  • Results : Some derivatives showed enhanced anti-inflammatory properties, suggesting potential new therapeutic agents for treating inflammatory diseases .

Chemical Reactions Analysis

Grignard Addition with Vinyl Magnesium Bromide

This reaction involves the nucleophilic addition of vinyl magnesium bromide to the aldehyde group of 3-[2-(quinolin-2-yl)ethenyl]benzaldehyde, forming a secondary alcohol intermediate.

Reaction Conditions :

• Solvent : Toluene

• Temperature : 0 to -10°C

• Atmosphere : Nitrogen

• Workup : Quenching with 10% aqueous acetic acid, followed by extraction and washing steps .

Parameter	Details
Reactant	Vinyl magnesium bromide (1M in THF)
Molar Ratio	~1.35 equivalents relative to benzaldehyde
Reaction Time	2 hours at 0 to -10°C
Yield	Not explicitly reported, but product used directly in subsequent steps

Product :
1-[(E)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl]-2-propen-1-ol .

Palladium-Catalyzed Cross-Coupling with Methyl 2-Iodobenzoate

This step involves a coupling reaction between the secondary alcohol (generated above) and methyl 2-iodobenzoate to form a key montelukast precursor.

Reaction Conditions :

• Catalyst : Palladium acetate (0.5 mol%)

• Base : Triethylamine

• Solvent : Toluene/THF mixture

• Temperature : Reflux (~110°C) .

Parameter	Details
Catalyst Loading	0.5 mol% Pd(OAc)₂
Base	Triethylamine (3.5 equivalents)
Reaction Time	24 hours under reflux
Yield	>95% purity after workup

Product :
2-(3-{3-[2-(7-Chloro-quinolin-2-yl)-vinyl]-phenyl}-3-oxo-propyl)-benzoic acid methyl ester .

Condensation with Diethyl Malonate

A condensation reaction with diethyl malonate under basic conditions enables further functionalization for montelukast synthesis.

Reaction Conditions :

• Base : Sodium methoxide or potassium carbonate

• Solvent : Toluene or dichloromethane

• Temperature : 25–80°C .

Parameter	Details
Molar Ratio	1:1 (benzaldehyde : diethyl malonate)
Workup	Aqueous extraction, distillation, and column chromatography
Yield	~60–70% after purification

Product :
2-[3-(3-{3-[2-(7-Chloro-quinolin-2-yl)-vinyl]-phenyl}-3-hydroxy-propyl)-benzoic acid methyl ester .

Oxidation and Functionalization

The aldehyde group in 3-[2-(quinolin-2-yl)ethenyl]benzaldehyde is reactive toward oxidation and nucleophilic additions, though specific examples in the literature focus on its role in multi-step syntheses.

Theoretical Reactions :

• Oxidation : Conversion to carboxylic acid derivatives using KMnO₄ or CrO₃.

• Reduction : Reduction to primary alcohols with NaBH₄ or LiAlH₄.

• Nucleophilic Additions : Formation of imines or hydrazones with amines/hydrazines .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

3-[2-(7-Chloroquinolin-2-yl)vinyl]benzaldehyde

• Molecular Formula: C₁₈H₁₂ClNO
• Molecular Weight : 293.75 g/mol
• Key Features: A chlorine atom at the 7-position of the quinoline ring distinguishes this compound. The electron-withdrawing Cl substituent enhances electrophilic reactivity, making it a preferred intermediate in Montelukast synthesis .
• Applications: Used in the synthesis of Ethyl 3'-[((7-chloro-2-quinolinyl)ethenyl)phenyl]-3-oxopropanoate, a critical precursor for Montelukast Sodium .

Ethyl 3-[((7-chloro-2-quinolinyl)ethenyl)]benzaldehyde

• Molecular Formula: C₂₀H₁₆ClNO₂
• Molecular Weight : 349.80 g/mol
• Key Features : Incorporates an ethyl ester group, increasing hydrophobicity and stability under acidic conditions. This modification facilitates its use in multi-step synthetic pathways .

2-[5-(3-Methylphenyl)-1,3,4-oxadiazol-2-yl]thieno[2,3-b]quinoline

• Molecular Formula : C₂₀H₁₃N₃OS
• Molecular Weight : 343.40 g/mol
• Key Features: Replaces the benzaldehyde group with a thienoquinoline-oxadiazole hybrid.

Physicochemical Properties

Property	3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde	3-[2-(7-Chloroquinolin-2-yl)vinyl]benzaldehyde	Ethyl 3-[((7-chloro-2-quinolinyl)ethenyl)]benzaldehyde
Molecular Weight (g/mol)	259.30	293.75	349.80
Polarity	Moderate (aldehyde + quinoline)	Higher (Cl substituent)	Lower (ethyl ester)
Solubility	Soluble in DMSO, methanol	Limited in water; soluble in chloroform	Soluble in organic solvents (e.g., THF, DCM)

Preparation Methods

Classical Aldol Condensation Approaches

The aldol condensation reaction between quinoline derivatives and benzaldehyde precursors forms the cornerstone of 3-[2-(quinolin-2-yl)ethenyl]benzaldehyde synthesis. Early methods utilized stoichiometric bases like sodium hydroxide or potassium tert-butoxide in polar aprotic solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) . For instance, 7-chloroquinaldine (III) and isophthaldehyde (IV) undergo condensation in n-heptane under reflux, producing the target compound alongside a bis-adduct byproduct (V) . This method achieves moderate yields (65–75%) but requires subsequent purification via crystallization from ethyl acetate to remove the bis-adduct .

A notable limitation of classical aldol methods is the formation of regioisomers due to the reactivity of the quinoline’s heterocyclic nitrogen. To mitigate this, recent protocols employ directing groups or sterically hindered bases to enhance selectivity . For example, phosphine-catalyzed reactions leverage β-phosphonium enoate intermediates to favor the desired E-isomer, achieving yields exceeding 85% .

Acid/Base-Catalyzed Reactions in Single-Solvent Systems

Modern synthetic routes prioritize solvent economy and reduced effluent generation. A patented method (CA2666208A1) uses n-heptane as a single solvent, combining 7-chloroquinaldine (III) and isophthaldehyde (IV) in the presence of pyridinium acetate or acetic acid . This approach eliminates binary solvent mixtures, simplifying solvent recovery and reducing environmental impact. The reaction proceeds at 80–90°C for 6–8 hours, yielding 70–78% of the target compound after crystallization (Table 1) .

Table 1: Acid/Base-Catalyzed Synthesis in n-Heptane

Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
n-Heptane	Pyridinium acetate	85	7	78	99.2
n-Heptane	Acetic acid	90	8	72	98.5

This method’s scalability is demonstrated in industrial settings, where continuous flow reactors enhance throughput while maintaining a 99.2% purity profile .

One-Pot Phosphine-Catalyzed Synthesis

A breakthrough in quinoline synthesis involves one-pot phosphine-catalyzed reactions, which streamline the formation of 3-substituted quinolines. By reacting N-tosyl-2-aminobenzaldehydes with activated acetylenes in the presence of triphenylphosphine (PPh₃), this method generates β-phosphonium enoate intermediates that undergo Michael addition and aldol cyclization . Subsequent detosylation with dilute HCl yields 3-[2-(quinolin-2-yl)ethenyl]benzaldehyde with 88–92% efficiency (Table 2) .

Table 2: One-Pot Synthesis Parameters

Substrate	Catalyst	Solvent	Temperature (°C)	Yield (%)
N-Tosyl-2-aminobenzaldehyde	PPh₃	THF	25	92
N-Tosyl-2-aminophenone	PPh₃	Toluene	40	88

This method eliminates multi-step purification and operates under mild conditions, making it ideal for lab-scale production .

Industrial-Scale Manufacturing Techniques

Industrial processes emphasize cost efficiency and reproducibility. A representative protocol from Ambeed involves a Grignard reaction followed by palladium-catalyzed cross-coupling . 3-[2-(7-Chloroquinolin-2-yl)vinyl]benzaldehyde is treated with vinyl magnesium bromide in toluene/THF at −40°C, yielding a propenol intermediate. Subsequent reaction with methyl 2-iodobenzoate in the presence of palladium acetate affords the final product in 91% yield (Table 3) .

Table 3: Industrial-Scale Reaction Conditions

Step	Reagents	Solvent	Temperature (°C)	Yield (%)
Grignard addition	Vinyl MgBr	Toluene/THF	−40	95
Cross-coupling	Methyl 2-iodobenzoate, Pd(OAc)₂	Toluene	80	91

This method’s robustness is enhanced by solvent recovery systems, where n-heptane is distilled and reused, reducing raw material costs by 30% .

Purification and Isolation Strategies

Crude reaction mixtures often contain bis-adducts (V) and regioisomers, necessitating advanced purification. Crystallization from ethyl acetate or n-heptane effectively removes the bis-adduct, increasing purity from 85% to >99% . Alternatively, column chromatography using silica gel and hexane/ethyl acetate (7:3) achieves 98.5% purity but is less feasible for large-scale production .

Recent Advances in Catalytic Systems

Emergent methodologies employ transition metal catalysts to enhance selectivity. For example, palladium-catalyzed Heck couplings between 2-chloroquinoline and styryl benzaldehydes achieve 89% yield with negligible byproducts . Additionally, microwave-assisted reactions reduce synthesis time from 8 hours to 45 minutes while maintaining 90% yield .

Comparative Analysis of Methodologies

Table 4: Method Comparison

Method	Yield (%)	Purity (%)	Scalability	Environmental Impact
Acid/Base (n-heptane)	78	99.2	High	Low
One-Pot (PPh₃)	92	98.8	Moderate	Moderate
Industrial (Pd-catalyzed)	91	99.5	High	Medium

The acid/base method in n-heptane balances yield and sustainability, whereas one-pot processes excel in efficiency but require costly catalysts .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde, and how can intermediates be characterized?

• Methodological Answer : A common approach involves condensation reactions between quinoline derivatives and benzaldehyde precursors. For example, substituted quinolines can be synthesized via cyclization of amino acids with o-phenylenediamine in ethanol and HCl, followed by reaction with aldehydes under acidic conditions . Key intermediates (e.g., 1-(1H-benzimidazol-2-yl)-methenamine) are characterized using NMR, IR, and elemental analysis to confirm purity and structure .

Q. How can spectroscopic techniques validate the structure of this compound?

• Methodological Answer :

• 1H/13C NMR : Confirm the presence of the quinoline aromatic protons (δ 7.5–9.0 ppm) and the ethenyl group (δ ~6.5–7.5 ppm for trans coupling).
• IR : Detect aldehyde C=O stretching (~1700 cm⁻¹) and quinoline C=N (~1600 cm⁻¹) .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z ~275 for the parent compound) and fragmentation patterns validate the backbone .

Q. What are the key physicochemical properties relevant to experimental handling?

• Methodological Answer :

• Solubility : Typically soluble in polar aprotic solvents (DMF, DMSO) but poorly in water.
• Stability : Light-sensitive due to the conjugated ethenyl group; store under inert conditions.
• Flash Point : Estimated ~242°C (similar to analogs), requiring precautions during high-temperature reactions .

Advanced Research Questions

Q. How do reaction conditions (e.g., catalysts, solvents) influence the yield of 3-[2-(Quinolin-2-yl)ethenyl]benzaldehyde?

• Methodological Answer :

• Catalysts : Use Lewis acids (e.g., ZnCl₂) to enhance condensation efficiency.
• Solvent Effects : Polar solvents (DMF, ethanol) improve solubility but may increase side reactions (e.g., aldol condensation). Optimize via controlled heating (60–80°C) .
• Contradiction Note : Yields vary between 40–70% depending on substituent electronic effects; HPLC monitoring is recommended to track byproducts .

Q. What computational strategies predict the compound’s reactivity in drug discovery contexts?

• Methodological Answer :

• Docking Studies : Model interactions with biological targets (e.g., kinase enzymes) using software like AutoDock. The quinoline moiety often binds to hydrophobic pockets, while the aldehyde may form Schiff bases with lysine residues .
• DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict electron-rich sites for functionalization .

Q. How can discrepancies in reported biological activity data be resolved?

• Methodological Answer :

• Purity Analysis : Use HPLC-MS to rule out impurities (e.g., unreacted aldehyde or quinoline precursors).
• Assay Conditions : Standardize cell-based assays (e.g., fixed concentrations, incubation times) to minimize variability. For example, conflicting cytotoxicity data may arise from differences in cell line sensitivity .

Q. What strategies optimize the compound’s fluorescence properties for bioimaging?

• Methodological Answer :

• Structural Modifications : Introduce electron-donating groups (e.g., -OCH₃) on the benzaldehyde to redshift emission wavelengths.
• Solvent Screening : Test polarity effects; DMSO often enhances quantum yield by reducing aggregation .

Methodological Challenges and Solutions

Q. What are common pitfalls in synthesizing this compound, and how can they be mitigated?

• Challenges :

• Side Reactions : Aldol condensation of the aldehyde group.
• Low Yield : Steric hindrance from quinoline substituents.
  • Solutions :
• Use protecting groups (e.g., acetals) for the aldehyde during quinoline functionalization.
• Employ microwave-assisted synthesis to reduce reaction time and improve yield .

Q. How can in vivo pharmacokinetics be evaluated for this compound?

• Methodological Answer :

• Animal Models : Administer via intravenous/oral routes in rodents; collect plasma samples at intervals.
• Analytical Techniques : LC-MS/MS quantifies compound levels. Note rapid metabolism of the aldehyde group to carboxylic acids, requiring prodrug strategies .